Cas no 59653-37-1 (Sarracenin)
Sarracenin Chemical and Physical Properties
Names and Identifiers
-
- SARRACENIN
- (+/-)-sarracenin
- Sarrancenia flava Extract
- (2R,4S,4aS,5S,8aR)-4a,8a-dihydro-4-methyl-2,5-methano-4H,5H-pyrano[2,3-d]-1,3-dioxin-6-carboxylic acid methyl ester
- NSC224069
- 2,5H-pyrano[2,3-d]-1,3-dioxin-6-carboxylic acid, 4a,8a-dihydro-4-methyl-, methyl ester, (2.alpha.,4.beta.,4a.beta.,5.alpha.,8a.beta.)-(-)-
- SP5W2CT6D8
- CS-0032709
- Methyl (1S,3S,7R,8R,9R)-9-methyl-2,4,10-trioxatricyclo[5.3.1.03,8]undec-5-ene-6-carboxylate
- HY-N4306
- 2,5-Methano-4H,5H-pyrano[2,3-d]-1,3-dioxin-6-carboxylic acid, 4a,8a-dihydro-4-methyl-, methyl ester, (2R,4S,4aS,5S,8aR)-
- AKOS040760692
- MS-23278
- 2,5-Methano-4H,5H-pyrano[2,3-d]-1,3-dioxin-6-carboxylic acid, 4a,8a-dihydro-4-methyl-, methyl ester, [2R-(2alpha,4beta,4abeta,5alpha,8abeta)]-
- methyl 9-methyl-2,4,10-trioxatricyclo[5.3.1.03,8]undec-5-ene-6-carboxylate
- CHEMBL1982244
- E80753
- DTXSID60330214
- NSC-224069
- 59653-37-1
- METHYL 9-METHYL-2,4,10-TRIOXATRICYCLO[5.3.1.0(3),?]UNDEC-5-ENE-6-CARBOXYLATE
- 2,5-Methano-4H,5H-pyrano[2,3-d]-1,3- dioxin-6-carboxylic acid,4a,8a-dihydro-4-methyl-,methyl ester,(2R,4S,4aS,5S,8aR)-
- CHEBI:228906
- DTXCID70281309
- Methyl (1R,3R,7R,8S,9S)-9-methyl-2,4,10-trioxatricyclo(5.3.1.0,)undec-5-ene-6-carboxylic acid
- DA-69666
- Methyl (1R,3R,7R,8S,9S)-9-methyl-2,4,10-trioxatricyclo[5.3.1.0,]undec-5-ene-6-carboxylic acid
- Sarracenin
-
- Inchi: 1S/C11H14O5/c1-5-9-6-3-8(15-5)16-11(9)14-4-7(6)10(12)13-2/h4-6,8-9,11H,3H2,1-2H3
- InChI Key: QGBCGMGBGAHJIT-UHFFFAOYSA-N
- SMILES: O1C2CC3C(C(=O)OC)=COC(C3C1C)O2
Computed Properties
- Exact Mass: 226.08400
- Monoisotopic Mass: 226.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54
- Molecular Weight: 226.23
- XLogP3: 0.8
Experimental Properties
- Color/Form: Powder
- Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 322.5°C at 760 mmHg
- Flash Point: 142.1°C
- Refractive Index: 1.504
- Solubility: Slightly soluble (16 g/l) (25 º C),
- PSA: 53.99000
- LogP: 0.79710
Sarracenin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N4306-5mg |
Sarracenin |
59653-37-1 | 99.82% | 5mg |
¥1900 | 2025-04-16 | |
| MedChemExpress | HY-N4306-10mg |
Sarracenin |
59653-37-1 | 99.82% | 10mg |
¥6290 | 2023-08-31 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2009-100mg |
Sarracenin |
59653-37-1 | 98% | 100mg |
$520 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP2009-20mg |
Sarracenin |
59653-37-1 | 98% | 20mg |
$165 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2182-1 mg |
Sarracenin |
59653-37-1 | 99.47% | 1mg |
¥1632.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2182-5 mg |
Sarracenin |
59653-37-1 | 99.47% | 5mg |
¥3337.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2182-10 mg |
Sarracenin |
59653-37-1 | 99.47% | 10mg |
¥5661.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2182-25 mg |
Sarracenin |
59653-37-1 | 99.47% | 25mg |
¥9987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2182-50 mg |
Sarracenin |
59653-37-1 | 99.47% | 50mg |
¥14981.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S18610-5mg |
Sarracenin |
59653-37-1 | 5mg |
¥1398.0 | 2021-09-07 |
Sarracenin Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Sarracenin
Exploring Sarracenin (CAS No. 59653-37-1): A Natural Compound with Multifaceted Biological Potential
Sarracenin (CAS No. 59653-37-1) is a bioactive natural compound derived from the carnivorous plant genus Sarracenia, commonly known as pitcher plants. This unique secondary metabolite has garnered attention in recent years due to its intriguing chemical structure and potential therapeutic applications. Researchers are particularly interested in its role as a plant-derived bioactive agent, with studies suggesting possible antimicrobial, anti-inflammatory, and even anticancer properties.
The growing interest in natural product drug discovery has placed compounds like Sarracenin at the forefront of phytochemical research. As consumers increasingly seek plant-based alternatives to synthetic drugs, this compound represents an exciting area of study. Its molecular structure, featuring a distinctive lactone moiety, contributes to its biological activity and makes it a valuable target for medicinal chemistry investigations.
Recent studies have explored Sarracenin's potential in skincare, aligning with the booming market for natural cosmetic ingredients. Preliminary research suggests it may offer antioxidant benefits, making it a candidate for anti-aging formulations. This application has sparked particular interest in the clean beauty movement, where consumers demand effective yet naturally-derived active ingredients.
From an ecological perspective, Sarracenin represents an excellent example of plant chemical defense mechanisms. The compound's presence in pitcher plants likely serves as both an antimicrobial protection for the plant's digestive fluids and as an attractant for prey. This dual function makes it a fascinating subject for ecological biochemistry studies, particularly in understanding how carnivorous plants have evolved specialized metabolites.
The biosynthesis pathway of Sarracenin remains an active area of research, with scientists attempting to unravel its enzymatic production process in Sarracenia species. Understanding this pathway could enable sustainable production methods, including potential biotechnological synthesis approaches that would avoid harvesting wild plants. This aligns with growing concerns about plant conservation and sustainable sourcing of natural products.
In pharmacological studies, Sarracenin has shown promise as a modulator of inflammatory pathways, with particular interest in its potential effects on cytokine production. While research is still in early stages, these findings suggest possible applications in managing chronic inflammatory conditions, a major focus area in modern medicine. However, researchers emphasize the need for more comprehensive clinical trials to validate these preliminary observations.
The analytical characterization of Sarracenin presents unique challenges due to its structural complexity and isomeric forms. Advanced techniques such as LC-MS/MS and NMR spectroscopy are typically employed for its identification and quantification. These analytical hurdles highlight the importance of quality control in studies involving this compound, especially when considering potential therapeutic applications.
From a commercial perspective, Sarracenin has attracted attention from both the nutraceutical and pharmaceutical industries. Its potential as a lead compound for drug development, combined with its natural origin, makes it particularly appealing in markets valuing green chemistry principles. However, challenges remain in scaling up production while maintaining compound purity and biological activity.
Environmental scientists have also examined Sarracenin's ecological role beyond its native pitcher plant habitat. Some studies suggest it may influence microbial communities in the surrounding environment, potentially serving as a natural antimicrobial agent in ecological systems. This aspect has led to investigations into possible agricultural applications, though such uses would require careful evaluation to avoid disrupting beneficial soil microbiomes.
As research on Sarracenin continues to evolve, scientists are particularly interested in exploring its structure-activity relationships. By modifying specific functional groups, researchers hope to enhance its bioavailability and target specificity while maintaining its favorable safety profile. These efforts exemplify the broader trend in natural product optimization for therapeutic applications.
The study of Sarracenin also contributes to our understanding of plant evolutionary biology. Its presence in carnivorous plants raises interesting questions about the evolutionary pressures that led to the development of such specialized metabolites. This intersection of chemical ecology and evolutionary biochemistry makes Sarracenin a compelling subject for interdisciplinary research.
Looking ahead, the future of Sarracenin research appears promising but requires coordinated efforts across multiple disciplines. Key challenges include establishing standardized extraction protocols, developing reliable analytical methods, and conducting rigorous biological testing. As these efforts progress, Sarracenin may emerge as an important example of how nature continues to inspire modern scientific and medical advancements.
59653-37-1 (Sarracenin) Related Products
- 58822-47-2(Secoxyloganin)
- 77988-07-9(Secologanin Acetal)
- 18524-94-2(Loganin)
- 64421-27-8(Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,methyl ester, (1S,4aS,7S,7aS)-)
- 64421-28-9(Shanzhiside methyl ester)
- 118627-52-4(1H,3H-Pyrano[3,4-c]pyran-1-one, 5-ethenyl-6-(β-D-glucopyranosyloxy)-4,4a,5,6-tetrahydro-3-methoxy-, (3S,4aS,5R,6S)-)
- 25406-64-8(Morroniside)
- 14215-86-2(Sweroside)
- 74713-15-8(Secoxyloganin methyl ester)
- 19351-63-4(Secologanin)